N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide

• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol
• IUPAC Name: N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide
• InChI: InChI=1S/C16H21N3O3/c1-4-6-7-14(20)17-16-15(18-22-19-16)12-8-9-13(21-5-2)11(3)10-12/h8-10H,4-7H2,1-3H3,(H,17,19,20)
• InChI Key: WXYVUYNTHBEYIM-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=NON=C1C2=CC(=C(C=C2)OCC)C

Description

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique properties, which make it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes or proteins that are involved in the development of various diseases.
Biochemical and Physiological Effects
N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide has been shown to have several biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, reduce inflammation, and improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide is its high potency and specificity. This compound has been shown to have a strong inhibitory effect on certain enzymes or proteins, which makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research and development of N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide. One possible direction is to explore the potential of this compound in the treatment of other diseases, such as diabetes and cardiovascular disease. Another direction is to investigate the structure-activity relationship of this compound, which could lead to the development of more potent and specific drugs. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide involves the reaction between 4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-amine and pentanoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]pentanamide has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and Alzheimer's disease.